Cas no 2172245-38-2 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazole-4-amido}oxolane-3-carboxylic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazole-4-amido}oxolane-3-carboxylic acid
• CAS No: 2172245-38-2
• MF: C₂₅H₂₃N₃O₇
• MW: 477.466026544571
• CID: 5978270
• PubChem ID: 165580565
• Update Time: 2025-06-09

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazole-4-amido}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazole-4-amido}oxolane-3-carboxylic acid
• 2172245-38-2
• EN300-1526286
• 4-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazole-4-amido}oxolane-3-carboxylic acid

• Inchi： 1S/C25H23N3O7/c29-23(27-22-13-33-10-20(22)24(30)31)19-12-35-28-21(19)9-26-25(32)34-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,12,18,20,22H,9-11,13H2,(H,26,32)(H,27,29)(H,30,31)
• InChI Key： YTCDNGGJOXFJOD-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C1=CON=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 477.15360008g/mol
• Monoisotopic Mass: 477.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 140Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazole-4-amido}oxolane-3-carboxylic acid

Introduction to 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazole-4-amido}oxolane-3-carboxylic Acid (CAS No. 2172245-38-2)

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazole-4-amido}oxolane-3-carboxylic acid, identified by its CAS number 2172245-38-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising properties for use in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazole-4-amido}oxolane-3-carboxylic acid is characterized by its intricate arrangement of functional groups, including an oxazole ring, an oxolane moiety, and a fluorenylmethoxycarbonyl (Fmoc) protected amine. These structural features contribute to its unique chemical reactivity and biological potential, making it a valuable scaffold for further derivatization and exploration in drug discovery.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their applications in pharmaceuticals. The oxazole and oxolane rings are well-known for their presence in numerous bioactive molecules, offering favorable interactions with biological targets. The presence of the Fmoc group further enhances the compound's utility as a building block in peptide synthesis and other chemical modifications.

Current research in the field of medicinal chemistry has highlighted the importance of multicomponent reactions (MCRs) in generating complex molecular architectures efficiently. The synthesis of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazole-4-amido}oxolane-3-carboxylic acid exemplifies the application of such strategies, leveraging the compatibility between different reactive sites to construct the desired framework. This approach not only streamlines the synthetic pathway but also opens up new avenues for structural diversification.

The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy as it provides a protective handle for amine functionalities, allowing for selective deprotection and subsequent modifications. This feature is crucial in the context of drug development, where precise control over molecular structure is essential for optimizing pharmacokinetic and pharmacodynamic properties. The incorporation of such protecting groups into pharmaceutical intermediates has been extensively studied and validated, underscoring their reliability and efficiency.

Recent advancements in computational chemistry have also played a pivotal role in the design and optimization of molecules like 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazole-4-amido}oxolane-3-carboxylic acid. Molecular modeling techniques enable researchers to predict binding affinities, assess metabolic stability, and explore potential side effects before conducting costly experimental trials. These simulations have become indispensable tools in modern drug discovery pipelines, accelerating the identification of lead compounds with high therapeutic potential.

The oxazole ring itself is a versatile scaffold that has been extensively explored in medicinal chemistry due to its ability to engage in hydrogen bonding interactions and its prevalence in natural products. Its incorporation into pharmaceutical candidates often enhances binding affinity and selectivity towards biological targets. In particular, derivatives of oxazole have shown promise in treating various diseases, including infectious disorders and inflammatory conditions.

The oxolane moiety further contributes to the complexity and functionality of this compound. Oxolanes are three-membered heterocycles that can exhibit unique conformational preferences and reactivity patterns. These structural features can be exploited to modulate the pharmacological properties of molecules, making them valuable for designing drugs with specific modes of action.

In conclusion, 4-{3-{((9H-fluorenin<0xE1><0xB5><0xA8>)mehthoxyhcarbonylin)amininemethyl1<0xE2><0x82><0x93><0xE2><0x82><0x821<0xE1><0xB5><0xA5><0xE1><0xB5><0xA6><0xE1><0xB5><0xA7carboxylin)oxolane<0xE1><0xB5><0xA33carboxylic acid (CAS No. 2172245382) represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents. Its unique structural features and promising biological properties make it a compelling candidate for further investigation in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the development of next-generation medicines.